5-Iodo-2-thiopheneethanol

• Molecular Formula: C6H7IOS
• Molecular Weight: 254.09 g/mol
• IUPAC Name: 2-(5-iodothiophen-2-yl)ethanol
• InChI: InChI=1S/C6H7IOS/c7-6-2-1-5(9-6)3-4-8/h1-2,8H,3-4H2
• InChI Key: CDERQPNXPMMZAT-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC(=C1)I)CCO

Description

5-Iodo-2-thiopheneethanol is a heterocyclic compound featuring a thiophene ring substituted with an iodine atom at the 5-position and an ethanol group (-CH2CH2OH) at the 2-position. Its molecular formula is C6H7IOS, with a molecular weight of 254.09 g/mol (calculated). The thiophene core provides a sulfur-containing aromatic system, while the iodine and ethanol substituents influence its electronic properties and reactivity. This compound is primarily utilized as a synthetic intermediate in organic chemistry, particularly in the preparation of complex heterocycles and pharmacologically active molecules. For example, it serves as a precursor in the synthesis of hydrazide derivatives and oxadiazole-containing compounds via multi-step reactions involving AlCl3-mediated transformations and hydrazine hydrate .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following compounds share structural or functional similarities with 5-Iodo-2-thiopheneethanol, enabling a comparative analysis of their properties, synthesis, and applications.

5-Iodo-2-methylbenzenemethanol

Molecular Formula: C8H9IO Molecular Weight: 248.06 g/mol Key Features: Substituted benzene ring with iodine (C5) and methanol (-CH2OH) groups (C2). Comparison:

• Structure : The benzene ring lacks the sulfur atom present in thiophene, leading to reduced electron-richness and different regioselectivity in electrophilic substitutions.
• Synthesis : Synthesis details are unspecified in the evidence, but benzene derivatives typically undergo Friedel-Crafts or nucleophilic substitution reactions.
• Applications: Used as a pharmaceutical intermediate, whereas 5-Iodo-2-thiopheneethanol is more commonly employed in materials science or antiviral precursor synthesis .

5-Iodo-2-pyrimidinone Deoxyribonucleoside (IPdR)

Molecular Formula: C9H12IN3O4 Molecular Weight: 353.11 g/mol Key Features: Pyrimidinone deoxyribonucleoside with iodine substitution; antiviral activity. Comparison:

• Structure: IPdR contains a pyrimidinone ring and deoxyribose, unlike the thiophene-ethanol system.
• Mechanism: Inhibits herpes simplex virus (HSV) DNA synthesis via metabolite interference, while 5-Iodo-2-thiopheneethanol lacks direct antiviral activity .
• Synthesis: Requires enzymatic phosphorylation for activation, contrasting with the straightforward AlCl3-mediated synthesis of 5-Iodo-2-thiopheneethanol .

Thiophene Fentanyl Hydrochloride

Molecular Formula : C24H26N2OS·HCl
Molecular Weight : 443.41 g/mol
Key Features : Opioid derivative with a thiophene moiety.
Comparison :

• Structure : Shares the thiophene ring but incorporates a complex amide and piperidine backbone.
• Applications: Used as a potent analgesic, whereas 5-Iodo-2-thiopheneethanol is a non-pharmacological intermediate.

Thiadiazole Derivatives (e.g., Compound 15d)

Molecular Formula : C21H16N4OS2
Molecular Weight : 428.51 g/mol
Key Features : Fused thiadiazole-imidazoline system with acetyl and aryl groups.
Comparison :

• Structure: More complex heterocyclic system compared to the simpler thiophene backbone of 5-Iodo-2-thiopheneethanol.
• Synthesis: Requires thiocyanate reactions and multi-step cyclization, contrasting with the direct iodination and ethanol functionalization used for 5-Iodo-2-thiopheneethanol .

Data Table: Comparative Overview

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Synthesis Method	Primary Application
5-Iodo-2-thiopheneethanol	C6H7IOS	254.09	Thiophene, Iodo, Ethanol	AlCl3-mediated synthesis	Organic synthesis intermediate
5-Iodo-2-methylbenzenemethanol	C8H9IO	248.06	Benzene, Iodo, Methanol	Unspecified	Pharmaceutical intermediate
IPdR	C9H12IN3O4	353.11	Pyrimidinone, Deoxyribose	Enzymatic phosphorylation	Antiviral agent
Thiophene Fentanyl HCl	C24H26N2OS·HCl	443.41	Thiophene, Amide, Piperidine	Multi-step organic synthesis	Analgesic
Thiadiazole Derivative 15d	C21H16N4OS2	428.51	Thiadiazole, Imidazoline	Thiocyanate cyclization	Antimicrobial research

Key Research Findings

• Reactivity: The iodine in 5-Iodo-2-thiopheneethanol facilitates further cross-coupling reactions (e.g., Suzuki-Miyaura), while its ethanol group enables esterification or oxidation to carboxylic acids . Benzene analogs like 5-Iodo-2-methylbenzenemethanol show slower reaction rates in such transformations due to reduced electron density .
• Biological Activity: IPdR’s antiviral mechanism involves metabolite interference with viral DNA synthesis, a property absent in 5-Iodo-2-thiopheneethanol, which is non-bioactive .
• Synthetic Utility: Thiophene fentanyl’s complex structure highlights the role of simpler iodothiophenes like 5-Iodo-2-thiopheneethanol as building blocks for advanced drug candidates .